Cas no 1256561-12-2 ((4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol)

• Product Name: (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol
• CAS No: 1256561-12-2
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD30179930
• CID: 4565164
• Update Time: 2025-09-27

(4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol
• 1H-Pyrazole-3-methanol, 4-ethyl-1-methyl-

• MDL： MFCD30179930
• Inchi： 1S/C7H12N2O/c1-3-6-4-9(2)8-7(6)5-10/h4,10H,3,5H2,1-2H3
• InChI Key： PKOTYZJEPQTFRU-UHFFFAOYSA-N
• SMILES： N1(C)C=C(CC)C(CO)=N1

Additional information on (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol

Research Briefing on (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol (CAS: 1256561-12-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of pyrazole derivatives, particularly (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol (CAS: 1256561-12-2), as versatile scaffolds for drug discovery and development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in medicinal chemistry, including its role as an intermediate in the synthesis of bioactive molecules. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which achieved a 92% yield under mild reaction conditions. This method not only enhances scalability but also reduces the environmental impact compared to traditional synthetic routes. The compound's structural versatility allows for further functionalization, making it a valuable building block for the development of kinase inhibitors and anti-inflammatory agents.

In terms of biological activity, (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol has demonstrated promising interactions with key enzymatic targets. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed its inhibitory effects on cyclin-dependent kinases (CDKs), particularly CDK2 and CDK6, which are implicated in cancer cell proliferation. Molecular docking simulations indicated that the hydroxymethyl group at the 3-position of the pyrazole ring forms critical hydrogen bonds with the ATP-binding site of these kinases, suggesting a mechanism for its activity. These findings position the compound as a potential lead for anticancer drug development.

Further investigations have explored the compound's role in modulating inflammatory pathways. A 2024 preclinical study in European Journal of Pharmacology reported that derivatives of (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol significantly reduced pro-inflammatory cytokine levels (e.g., IL-6 and TNF-α) in murine models of rheumatoid arthritis. The study attributed this effect to the compound's ability to inhibit NF-κB signaling, a critical pathway in inflammation. These results underscore its potential as a scaffold for designing novel anti-inflammatory therapeutics with improved selectivity and reduced side effects.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol derivatives. A 2023 review in Drug Metabolism Reviews highlighted issues such as moderate metabolic stability and variable oral bioavailability in preclinical models. Researchers are now focusing on structural modifications, such as introducing fluorine atoms or prodrug strategies, to address these limitations. Collaborative efforts between academic and industrial laboratories are underway to accelerate the translation of these findings into clinical candidates.

In conclusion, (4-ethyl-1-methyl-1H-pyrazol-3-yl)methanol (CAS: 1256561-12-2) represents a promising chemical entity with multifaceted applications in drug discovery. Its synthetic accessibility, combined with its demonstrated biological activities, makes it a valuable tool for researchers targeting kinase-related disorders and inflammatory diseases. Future research should prioritize the optimization of its drug-like properties and the exploration of its mechanisms of action in more complex biological systems. As the field progresses, this compound is poised to contribute significantly to the development of next-generation therapeutics.